Cas no 658085-39-3 (Dimethyl 1-amino-3-isopropyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: Dimethyl 1-amino-3-isopropyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 658085-39-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 1084696
• PubChem ID: 69501082
• Update Time: 2025-04-20

Dimethyl 1-amino-3-isopropyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1-amino-3-isopropyl-1H-pyrrole-2,4-dicarboxylate
• AKOS022183312
• SCHEMBL5596724
• 2,4-dimethyl 1-amino-3-(propan-2-yl)-1H-pyrrole-2,4-dicarboxylate
• 658085-39-3

• Inchi： 1S/C11H16N2O4/c1-6(2)8-7(10(14)16-3)5-13(12)9(8)11(15)17-4/h5-6H,12H2,1-4H3
• InChI Key： QZQGKGPXXMUUFB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(C(=O)OC)=CN1N)C(C)C)=O

Computed Properties

• Exact Mass: 240.11108
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55